Cas no 96924-07-1 (1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)-)

96924-07-1 structure
Product name:1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)-
1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)-
- 4,6-ditert-butyl-1,3-benzodioxol-5-ol
- 96924-07-1
- 4,6-Di-tert-butyl-2H-1,3-benzodioxol-5-ol
- DTXSID90538261
-
- Inchi: InChI=1S/C15H22O3/c1-14(2,3)9-7-10-13(18-8-17-10)11(12(9)16)15(4,5)6/h7,16H,8H2,1-6H3
- InChI Key: ARVPDLUQCRQSJQ-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC2=C(C(=C1O)C(C)(C)C)OCO2
Computed Properties
- Exact Mass: 250.15689456g/mol
- Monoisotopic Mass: 250.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 38.7Ų
1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)- Related Literature
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Yao Li,Zhengyang Fan,Hongwei Yang,Ximin Yuan,Yunxiu Chao,Yuxiu Li,Chuan Wang CrystEngComm, 2020,22, 7786-7789
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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